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Compound of Interest

Compound Name: 1-(4-isopropylcyclohexyl)ethanol

Cat. No.: B063086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the identification and

characterization of 1-(4-isopropylcyclohexyl)ethanol, a compound relevant in the fragrance

industry and potentially in other areas of chemical research. The following protocols outline the

use of key analytical techniques for qualitative and quantitative analysis.

Compound Information
Property Value

Chemical Name 1-(4-isopropylcyclohexyl)ethanol

Molecular Formula C₁₁H₂₂O

Molecular Weight 170.29 g/mol [1]

CAS Number 63767-86-2[1]

Appearance Clear, colorless to pale yellow liquid[2]

Odor Light, floral, muguet[2]
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A multi-technique approach is recommended for the unambiguous identification of 1-(4-
isopropylcyclohexyl)ethanol. This includes Gas Chromatography-Mass Spectrometry (GC-

MS) for separation and structural elucidation, Nuclear Magnetic Resonance (NMR)

spectroscopy for detailed structural information, and Infrared (IR) spectroscopy for functional

group identification.

Application Note 1: Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To separate 1-(4-isopropylcyclohexyl)ethanol from a sample matrix and to obtain

its mass spectrum for identification. The compound is known to exist as a mixture of cis and

trans isomers, which may be separated by GC.[2]

Experimental Protocol
Sample Preparation:

Dissolve the sample in a volatile organic solvent such as dichloromethane or ethyl acetate to

a final concentration of approximately 1 mg/mL.

If the sample is a complex mixture, a liquid-liquid extraction or solid-phase extraction (SPE)

may be necessary to isolate the non-polar components, including 1-(4-
isopropylcyclohexyl)ethanol.

Instrumentation:

Gas Chromatograph: Agilent 6890 or similar.

Mass Spectrometer: Agilent 5973 or similar.

Column: A non-polar capillary column, such as a HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness), is suitable for the separation of the isomers.

GC-MS Parameters:
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Parameter Value

Injector Temperature 250 °C

Injection Volume 1 µL

Split Ratio 50:1

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program
Initial temperature 70 °C, hold for 2 min, ramp at

10 °C/min to 250 °C, hold for 5 min

MS Transfer Line 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range 40-400 amu

Expected Results: The gas chromatogram is expected to show two major peaks corresponding

to the cis and trans isomers of 1-(4-isopropylcyclohexyl)ethanol. The mass spectrum of each

isomer should display a molecular ion peak (M⁺) at m/z 170. Key fragmentation patterns for

alcohols include the loss of a water molecule (M-18), loss of an ethyl group (M-29), and alpha-

cleavage. The base peak is often the result of alpha-cleavage, leading to a fragment containing

the hydroxyl group.

Quantitative Data (Predicted based on typical alcohol fragmentation):

m/z Predicted Fragment

170 [C₁₁H₂₂O]⁺ (Molecular Ion)

152 [M - H₂O]⁺

127 [M - C₃H₇]⁺

45 [CH₃CHOH]⁺ (from alpha-cleavage)
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Application Note 2: Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for the detailed structural elucidation of 1-(4-
isopropylcyclohexyl)ethanol, including confirmation of the isopropyl and cyclohexyl moieties

and the stereochemical relationship of the substituents.

Experimental Protocol
Sample Preparation:

Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of deuterated chloroform

(CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Filter the solution into a 5 mm NMR tube.

Instrumentation:

NMR Spectrometer: Bruker Avance 400 MHz or equivalent.

¹H NMR Parameters:

Parameter Value

Pulse Program zg30

Number of Scans 16

Relaxation Delay 1.0 s

Spectral Width 12 ppm

¹³C NMR Parameters:
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Parameter Value

Pulse Program zgpg30

Number of Scans 1024

Relaxation Delay 2.0 s

Spectral Width 240 ppm

Expected Results: The ¹H NMR spectrum will show characteristic signals for the isopropyl

group (a doublet for the methyl protons and a multiplet for the methine proton), the cyclohexyl

ring protons (a complex series of multiplets), the methyl group adjacent to the hydroxyl (a

doublet), the proton on the carbon bearing the hydroxyl group (a multiplet), and the hydroxyl

proton (a broad singlet). The ¹³C NMR spectrum will show distinct signals for each of the 11

carbon atoms in the molecule. The chemical shifts will be influenced by the electronegativity of

the oxygen atom and the stereochemistry of the molecule.

Quantitative Data (Predicted Chemical Shifts):

Proton Assignment
Predicted ¹H
Chemical Shift
(ppm)

Carbon
Assignment

Predicted ¹³C
Chemical Shift
(ppm)

-CH(OH)- 3.5 - 4.0 (multiplet) -CH(OH)- 65 - 75

-CH(CH₃)₂ 1.5 - 2.0 (multiplet) -CH(CH₃)₂ 30 - 40

-CH(CH₃)₂ 0.8 - 1.0 (doublet) -CH(CH₃)₂ 15 - 25

-CH₃ (on C-1) 1.1 - 1.3 (doublet) -CH₃ (on C-1) 20 - 30

Cyclohexyl -CH₂- 1.0 - 1.9 (multiplets) Cyclohexyl -CH₂- 25 - 40

Cyclohexyl -CH- 0.9 - 1.8 (multiplets) Cyclohexyl -CH- 40 - 50

-OH
1.5 - 2.5 (broad

singlet)
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Objective: To identify the key functional groups present in 1-(4-isopropylcyclohexyl)ethanol,
primarily the hydroxyl (-OH) group.

Experimental Protocol
Sample Preparation:

For a liquid sample, a thin film can be prepared by placing a drop of the neat liquid between

two potassium bromide (KBr) or sodium chloride (NaCl) plates.

Instrumentation:

FTIR Spectrometer: PerkinElmer Spectrum Two or similar.

IR Parameters:

Parameter Value

Scan Range 4000 - 400 cm⁻¹

Number of Scans 16

Resolution 4 cm⁻¹

Expected Results: The IR spectrum will show a characteristic broad absorption band in the

region of 3600-3200 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol,

broadened due to hydrogen bonding. A strong C-O stretching vibration will be observed in the

1260-1000 cm⁻¹ region.[3] Additionally, C-H stretching vibrations from the alkyl groups will be

present around 2950-2850 cm⁻¹.

Quantitative Data (Characteristic Absorption Bands):
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Functional Group Wavenumber (cm⁻¹) Intensity

O-H stretch (hydrogen-

bonded)
3600 - 3200 Strong, Broad

C-H stretch (sp³ hybridized) 2950 - 2850 Strong

C-O stretch 1260 - 1000 Strong
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. rsc.org [rsc.org]

3. chemguide.co.uk [chemguide.co.uk]

To cite this document: BenchChem. [Application Notes and Protocols for the Identification of
1-(4-isopropylcyclohexyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063086#analytical-techniques-for-1-4-
isopropylcyclohexyl-ethanol-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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